N-(2,2-difluoro-3-hydroxypropyl)-2-methylpyrazole-3-sulfonamide

• IUPAC Name: N-(2,2-difluoro-3-hydroxypropyl)-2-methylpyrazole-3-sulfonamide
• InChI: InChI=1S/C7H11F2N3O3S/c1-12-6(2-3-10-12)16(14,15)11-4-7(8,9)5-13/h2-3,11,13H,4-5H2,1H3
• InChI Key: QDBNFCHECUYIGQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)S(=O)(=O)NCC(CO)(F)F
• Molecular Formula: C7H11F2N3O3S
• Molecular Weight: 255.24 g/mol

Description

N-(2,2-difluoro-3-hydroxypropyl)-2-methylpyrazole-3-sulfonamide, commonly known as DHPMP, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. DHPMP is a sulfonamide derivative that has been synthesized using a specific method, and its mechanism of action has been studied extensively.

Mechanism of Action

DHPMP works by inhibiting the activity of certain enzymes such as carbonic anhydrase and metalloproteinases. Carbonic anhydrase is an enzyme that plays a crucial role in the regulation of pH in the body, while metalloproteinases are enzymes that are involved in the breakdown of extracellular matrix proteins. By inhibiting these enzymes, DHPMP can prevent the progression of various diseases.
Biochemical and Physiological Effects:
DHPMP has been shown to have various biochemical and physiological effects. Studies have shown that DHPMP can inhibit the growth and proliferation of cancer cells by inducing apoptosis. DHPMP has also been shown to reduce intraocular pressure in glaucoma patients by inhibiting carbonic anhydrase activity. Additionally, DHPMP has been shown to reduce cartilage degradation in osteoarthritis patients by inhibiting metalloproteinase activity.

Advantages and Limitations for Lab Experiments

DHPMP has several advantages and limitations for lab experiments. One advantage is that it is a potent inhibitor of certain enzymes, making it an ideal candidate for studying enzyme activity. However, one limitation is that DHPMP can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for DHPMP research. One direction is to study its potential as a therapeutic agent for other diseases such as Alzheimer's disease and multiple sclerosis. Another direction is to develop more potent and selective inhibitors of carbonic anhydrase and metalloproteinases based on the structure of DHPMP. Additionally, future research can focus on the development of novel drug delivery systems for DHPMP to improve its bioavailability and reduce toxicity.
Conclusion:
In conclusion, DHPMP is a sulfonamide derivative that has gained significant attention in the field of scientific research due to its unique properties. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. DHPMP has shown promise as a potential therapeutic agent for various diseases, and future research can focus on developing more potent and selective inhibitors based on its structure.

Synthesis Methods

The synthesis of DHPMP involves the reaction of 2-methylpyrazole-3-sulfonamide with 2,2-difluoro-3-chloropropanol in the presence of a base such as potassium carbonate. This reaction results in the formation of DHPMP, which can be purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

DHPMP has been used extensively in scientific research due to its ability to inhibit the activity of certain enzymes such as carbonic anhydrase and metalloproteinases. Studies have shown that DHPMP can be used as a potential therapeutic agent for various diseases such as cancer, glaucoma, and osteoarthritis. DHPMP has also been studied for its anti-inflammatory and anti-angiogenic properties.